Cas no 65782-04-9 (2-Thiophenecarboxaldehyde,5-chloro-4-methyl-)

• Product Name: 2-Thiophenecarboxaldehyde,5-chloro-4-methyl-
• CAS No: 65782-04-9
• MF: C₆H₅ClOS
• MW: 160.621299505234
• CID: 499680
• PubChem ID: 22610271
• Update Time: 2025-04-19

2-Thiophenecarboxaldehyde,5-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxaldehyde,5-chloro-4-methyl-
• 5-Chloro-4-methylthiophene-2-carboxaldehyde
• 5-chloro-4-methyl-thiophene-2-carbaldehyde
• 5-Chloro-4-methyl-2-thiophenecarboxaldehyde
• XYJKBLZSWUYADH-UHFFFAOYSA-N
• 65782-04-9
• EN300-4248165
• 5-CHLORO-4-METHYLTHIOPHENE-2-CARBALDEHYDE
• SCHEMBL6626975
• CS-0312327
• A867590
• Z1255367806

• Inchi： 1S/C6H5ClOS/c1-4-2-5(3-8)9-6(4)7/h2-3H,1H3
• InChI Key： XYJKBLZSWUYADH-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=O)S1

Computed Properties

• Exact Mass: 159.97505
• Monoisotopic Mass: 159.975
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.3A^2
• XLogP3: 2.7

Experimental Properties

• Density: 1.351±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 237.3±35.0 ºC (760 Torr),
• Flash Point: 97.3±25.9 ºC,
• Solubility: Very slightly soluble (0.16 g/l) (25 º C),
• PSA: 17.07